Ammonium sulfate, ReagentPlus(R), >=99.0% Ammonium sulfate, ReagentPlus(R), >=99.0% Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999)
Ammonium sulfate is an inorganic sulfate salt obtained by reaction of sulfuric acid with two equivalents of ammonia. A high-melting (decomposes above 280℃) white solid which is very soluble in water (70.6 g/100 g water at 0℃; 103.8 g/100 g water at 100℃), it is widely used as a fertilizer for alkaline soils. It has a role as a fertilizer. It is an ammonium salt and an inorganic sulfate salt.
Sulfuric acid diammonium salt. It is used in CHEMICAL FRACTIONATION of proteins.
Brand Name: Vulcanchem
CAS No.: 7783-20-2
VCID: VC0147856
InChI: InChI=1S/H3N.H2O4S/c;1-5(2,3)4/h1H3;(H2,1,2,3,4)
SMILES: N.OS(=O)(=O)O
Molecular Formula: (NH4)2SO4
H8N2O4S
Molecular Weight: 115.11 g/mol

Ammonium sulfate, ReagentPlus(R), >=99.0%

CAS No.: 7783-20-2

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VCID: VC0147856

Molecular Formula: (NH4)2SO4
H8N2O4S

Molecular Weight: 115.11 g/mol

Ammonium sulfate, ReagentPlus(R), >=99.0% - 7783-20-2

CAS No. 7783-20-2
Product Name Ammonium sulfate, ReagentPlus(R), >=99.0%
Molecular Formula (NH4)2SO4
H8N2O4S
Molecular Weight 115.11 g/mol
IUPAC Name azane;sulfuric acid
Standard InChI InChI=1S/H3N.H2O4S/c;1-5(2,3)4/h1H3;(H2,1,2,3,4)
Standard InChIKey BFNBIHQBYMNNAN-UHFFFAOYSA-N
Isomeric SMILES [NH4+].[NH4+].[O-]S(=O)(=O)[O-]
Impurities Today`s commercial ammonium sulfate is generally of high purity (> 99 %), with a water content of < or = 0.2% w/w, heavy metals < or = 5 mg/kg and iron < or = 5 mg/kg, and free acid < or = 0.01% w/w.
SMILES N.OS(=O)(=O)O
Canonical SMILES [NH4+].[NH4+].[O-]S(=O)(=O)[O-]
Colorform White or brown orthorhombic crystals
Orthorhombic crystals or white granules
Brownish gray to white crystals according to degree of purity
Density 1.78 at 59 °F (USCG, 1999)
1.77 g/cu cm
Melting Point Mp 513 ° (sealed tube)
280 °C (decomposes)
Physical Description Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999)
DryPowder; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, Liquid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; WetSolid
White powder, shining plates or crystalline fragments
Description Ammonium sulfate is a white odorless solid. Sinks and dissolves in water. (USCG, 1999)
Ammonium sulfate is an inorganic sulfate salt obtained by reaction of sulfuric acid with two equivalents of ammonia. A high-melting (decomposes above 280℃) white solid which is very soluble in water (70.6 g/100 g water at 0℃; 103.8 g/100 g water at 100℃), it is widely used as a fertilizer for alkaline soils. It has a role as a fertilizer. It is an ammonium salt and an inorganic sulfate salt.
Sulfuric acid diammonium salt. It is used in CHEMICAL FRACTIONATION of proteins.
Shelf Life Stable under recommended storage conditions.
Solubility Freely soluble in water, insoluble in ethanol
In water, 76.4 g/100 g water at 25 °C
In water: g ammonium sulfate/100 g saturated solution: 41.22 at 0 °C; 43.47 at 25 °C; 50.42 at 100 °C
In water (g/100 g H2O): 70.6 at 0 °C; 76.7 at 25 °C; 103.8 at 100 °C
Insoluble in acetone, ethanol
Solubility decreases with addition of ammonia: at 10 °C, from 73 g in 100 g of water, to 18 g in 100 g of 24.5% aqueous ammonia
Synonyms Ammonium Sulfate
Sulfate, Ammonium
Vapor Pressure Vapor pressure of saturated solution: 0.901 kPa at 10 °C; 1.319 kPa at 15 °C; 1.871 kPa at 20 °C; 2.573 kPa at 25 °C; 3.439 kPa at 30 °C; 4.474 kPa at 35 °C
PubChem Compound 16211166
Last Modified Nov 11 2021
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